Cas no 98808-50-5 (Benzoic acid, 2-[[(4-bromophenyl)methyl]thio]-)

• Product Name: Benzoic acid, 2-[[(4-bromophenyl)methyl]thio]-
• CAS No: 98808-50-5
• MF: C₁₄H₁₁BrO₂S
• MW: 323.204941987991
• CID: 1993367
• PubChem ID: 3584842
• Update Time: 2025-07-02

Benzoic acid, 2-[[(4-bromophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[(4-bromophenyl)methyl]thio]-
• EN300-40080
• Z55950609
• AB01332319-02
• 2-{[(4-bromophenyl)methyl]sulfanyl}benzoic acid
• 2-{[(4-bromophenyl)methyl]sulfanyl}benzoicacid
• G31898
• 2-[(4-bromobenzyl)thio]benzoic acid
• 98808-50-5
• NCGC00339434-01
• CS-0248515
• 2-[(4-bromophenyl)methylsulfanyl]benzoic Acid
• AKOS000177791

• Inchi： 1S/C14H11BrO2S/c15-11-7-5-10(6-8-11)9-18-13-4-2-1-3-12(13)14(16)17/h1-8H,9H2,(H,16,17)
• InChI Key： ITEYFCUZWSWOKH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CSC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 321.966
• Monoisotopic Mass: 321.966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on Benzoic acid, 2-[[(4-bromophenyl)methyl]thio]-

Comprehensive Overview of Benzoic acid, 2-[[(4-bromophenyl)methyl]thio]- (CAS No. 98808-50-5)

Benzoic acid, 2-[[(4-bromophenyl)methyl]thio]-, with the CAS number 98808-50-5, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure combining a benzoic acid backbone with a 4-bromophenyl thioether group, exhibits versatile chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly exploring its potential due to its bioactive properties and structural adaptability.

In recent years, the demand for sulfur-containing aromatic compounds like Benzoic acid, 2-[[(4-bromophenyl)methyl]thio]- has surged, driven by their role in drug discovery and crop protection formulations. The compound's bromine substituent enhances its reactivity, making it a key intermediate in synthesizing more complex molecules. Users searching for "CAS 98808-50-5 applications" or "2-[(4-bromobenzyl)thio]benzoic acid uses" will find this compound relevant to medicinal chemistry and pesticide development.

From an environmental perspective, the sustainable synthesis of Benzoic acid, 2-[[(4-bromophenyl)methyl]thio]- aligns with the growing focus on green chemistry. Innovations in catalytic methods and solvent-free reactions have reduced the ecological footprint of its production. This resonates with searches like "eco-friendly synthesis of brominated aromatics" or "green approaches to thioether derivatives," highlighting its alignment with modern industrial trends.

The compound's mechanistic studies reveal intriguing interactions with biological targets, particularly in enzyme inhibition and receptor modulation. Its structure-activity relationship (SAR) is frequently discussed in academic forums, addressing queries such as "how does 98808-50-5 interact with proteins?" or "SAR of thioether benzoic acids." Such discussions underscore its potential in designing next-generation therapeutics.

In material science, Benzoic acid, 2-[[(4-bromophenyl)methyl]thio]- contributes to the development of advanced polymers and liquid crystals. Its ability to modify thermal stability and optical properties makes it a candidate for high-performance materials. Searches like "brominated additives for polymers" or "thioether-based liquid crystals" reflect this niche application.

Regulatory and safety profiles of CAS 98808-50-5 are also critical for industrial adoption. While not classified as hazardous under standard guidelines, proper handling protocols are emphasized in MSDS documentation. This addresses common user concerns such as "is 2-[(4-bromobenzyl)thio]benzoic acid toxic?" or "storage conditions for bromo-thioether compounds."

In summary, Benzoic acid, 2-[[(4-bromophenyl)methyl]thio]- (98808-50-5) represents a multifaceted compound with expanding relevance across scientific disciplines. Its integration into drug design, agricultural solutions, and material innovations positions it as a subject of ongoing research and commercial interest, answering both current and emerging queries in the chemical community.